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Compound of Interest

Compound Name: Chrysene-5,6-diol

Cat. No.: B15418814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Chrysene-5,6-diol. Given that Chrysene-5,6-diol is a

metabolite of Chrysene, a polycyclic aromatic hydrocarbon (PAH) classified as a suspected

carcinogen, all handling procedures should be conducted with extreme caution. The following

guidance is designed to minimize exposure risk and ensure a safe laboratory environment.

I. Hazard Identification and Exposure Limits
Chrysene and its metabolites are considered hazardous. Chrysene is classified as a Group 2B

carcinogen by the IARC, meaning it is possibly carcinogenic to humans. It is also suspected of

causing genetic defects. Exposure can occur through inhalation, skin contact, and ingestion.

Quantitative Exposure Limits for Chrysene and Related Compounds

The following table summarizes the occupational exposure limits for Chrysene, which should

be applied as a conservative measure for its diol metabolite.
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Agency Regulation Exposure Limit Notes

OSHA PEL-TWA 0.2 mg/m³

As coal tar pitch

volatiles (benzene-

soluble fraction).[1][2]

NIOSH REL-TWA 0.1 mg/m³

As coal tar pitch

volatiles

(cyclohexane-

extractable fraction).

[1][2]

ACGIH TLV-TWA -

Recommends that

exposure by all routes

be controlled to levels

as low as possible.[1]

[2]

NIOSH IDLH 80 mg/m³
For coal tar pitch

volatiles.[1]

Abbreviations:

OSHA: Occupational Safety and Health Administration

NIOSH: National Institute for Occupational Safety and Health

ACGIH: American Conference of Governmental Industrial Hygienists

PEL-TWA: Permissible Exposure Limit - Time-Weighted Average (8-hour)

REL-TWA: Recommended Exposure Limit - Time-Weighted Average (up to 10-hour)

TLV-TWA: Threshold Limit Value - Time-Weighted Average

IDLH: Immediately Dangerous to Life or Health

II. Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to prevent exposure to Chrysene-5,6-diol.

Hand Protection:

Gloves: Double gloving is required. Use two pairs of nitrile gloves. For prolonged handling

or when working with solvents, consider a more robust glove system such as a nitrile

glove under a neoprene or Viton glove.

Glove Breakthrough: Be aware that glove breakthrough times can vary based on the

solvent, temperature, and glove thickness. Regularly inspect gloves for any signs of

degradation and change them immediately if contamination is suspected.

Eye and Face Protection:

Wear chemical safety goggles that provide a complete seal around the eyes.

In addition to goggles, a face shield is required when there is a splash hazard.

Respiratory Protection:

All work with solid Chrysene-5,6-diol or solutions must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

If a fume hood is not available or if there is a risk of aerosol generation outside of a

containment device, a NIOSH-approved respirator is mandatory. A full-facepiece respirator

with P100 (or N100/R100) particulate filters is recommended. For higher concentrations or

in the event of a spill, a powered air-purifying respirator (PAPR) or a supplied-air respirator

should be used.

Protective Clothing:

Wear a disposable, solid-front lab coat with tight-fitting cuffs.

Ensure legs and feet are fully covered with long pants and closed-toe shoes.

For procedures with a high risk of contamination, consider the use of disposable coveralls.

III. Operational Plan for Handling Chrysene-5,6-diol
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A meticulous, step-by-step approach is crucial for the safe handling of this compound.

1. Preparation and Designating a Work Area:

Designate a specific area within a chemical fume hood for all work with Chrysene-5,6-diol.

Cover the work surface with absorbent, plastic-backed paper to contain any potential spills.

Ensure a chemical waste container is readily accessible within the designated area.

Have a spill kit specifically for carcinogenic compounds available nearby.

2. Handling and Weighing:

Handle solid Chrysene-5,6-diol in a fume hood.

When weighing, use a balance inside the fume hood or in a containment glove box.

Use dedicated spatulas and weighing boats. Decontaminate these items after use or dispose

of them as hazardous waste.

3. Solution Preparation:

Prepare all solutions within the chemical fume hood.

Add solvent to the solid compound slowly to avoid splashing.

Clearly label all containers with the chemical name, concentration, date, and a "Suspected

Carcinogen" warning.

4. Experimental Procedures:

Conduct all experimental procedures involving Chrysene-5,6-diol within the designated and

contained area of the fume hood.

Minimize the generation of aerosols.

After handling, carefully remove and dispose of the outer pair of gloves before touching any

other surfaces.
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5. Decontamination:

At the end of each procedure, decontaminate all surfaces in the designated work area. Use a

suitable solvent (e.g., ethanol) followed by a laboratory detergent.

Decontaminate all non-disposable equipment that has come into contact with the compound.

IV. Disposal Plan
All waste contaminated with Chrysene-5,6-diol must be treated as hazardous chemical waste.

Solid Waste:

This includes contaminated gloves, lab coats, absorbent paper, weighing boats, and any

other disposable items.

Collect all solid waste in a dedicated, leak-proof, and clearly labeled hazardous waste

container. The label should read "Hazardous Waste - Carcinogen" and list the chemical

constituents.

Liquid Waste:

Collect all unused solutions and contaminated solvents in a sealed, leak-proof, and clearly

labeled hazardous waste container.

Do not mix incompatible waste streams.

Sharps Waste:

Any needles, syringes, or other sharps contaminated with Chrysene-5,6-diol must be

disposed of in a designated, puncture-resistant sharps container for carcinogenic waste.

Waste Pickup:

Store all hazardous waste in a designated, secure area until it can be collected by your

institution's environmental health and safety (EHS) department for proper disposal.

V. Emergency Procedures
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and wash with soap and water. Remove contaminated clothing. Seek medical

attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

Evacuate the immediate area.

If the spill is small and you are trained to handle it, wear appropriate PPE (including

respiratory protection) and contain the spill with an absorbent material from a carcinogen

spill kit.

If the spill is large or you are not comfortable cleaning it, evacuate the area, secure it, and

contact your institution's EHS department immediately.

Visualized Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of Chrysene-5,6-diol.
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Safe Handling and Disposal Workflow for Chrysene-5,6-diol

Preparation

Handling

Cleanup and Decontamination

Waste Disposal

Designate and Prepare Fume Hood Work Area

Don Appropriate PPE

Weigh Solid in Fume Hood

Proceed to Handling

Prepare Solution in Fume Hood

Conduct Experiment in Fume Hood

Decontaminate Surfaces and Equipment

Post-Experiment

Doff and Dispose of PPE

Collect Solid Waste

Dispose of Contaminated PPE

Store in Labeled, Sealed Container

Collect Liquid Waste

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for handling Chrysene-5,6-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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